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Introduction: The Significance of C-peptide
Measurement

Connecting peptide, or C-peptide, is a 31-amino acid polypeptide that is a crucial byproduct of
insulin synthesis within the pancreatic 3-cells.[1][2] Proinsulin, the precursor to insulin, is
cleaved to form equimolar amounts of insulin and C-peptide, which are then co-secreted into
the bloodstream.[3][4] While initially considered biologically inert, C-peptide is now recognized
for its own physiological activities, including anti-inflammatory and neuroprotective effects.[5]

However, its primary clinical and research utility lies in its role as a stable and reliable
biomarker of endogenous insulin secretion.[1] Unlike insulin, which has a short half-life of 3-5
minutes and is significantly cleared by the liver in its first pass, C-peptide has a longer half-life
of about 30-35 minutes and is primarily cleared by the kidneys.[2] This makes C-peptide an
excellent indicator of 3-cell function, even in patients receiving exogenous insulin therapy.[6][7]
Measurement of C-peptide is invaluable for differentiating between type 1 and type 2 diabetes,
assessing residual B-cell function, and investigating causes of hypoglycemia.[8][9]
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Radioimmunoassay (RIA) is a classic, highly sensitive, and specific technique used for the
quantitative measurement of C-peptide in various biological samples like serum and plasma.
[10][11] This document provides a comprehensive guide to the principles, applications, and a
detailed protocol for the detection of human C-peptide using RIA.

The Biological Pathway of Insulin and C-peptide
Secretion

The synthesis and secretion of insulin and C-peptide are tightly regulated processes that are
fundamental to glucose homeostasis. The following diagram illustrates this pathway.
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Caption: Biosynthesis and secretion of insulin and C-peptide from pancreatic p-cells.

Principle of Radioimmunoassay (RIA) for C-peptide

The radioimmunoassay for C-peptide is a competitive binding assay.[11] The principle relies on
the competition between a known quantity of radiolabeled C-peptide (the "tracer") and the
unlabeled C-peptide present in the sample (the "antigen") for a limited number of binding sites
on a specific anti-C-peptide antibody.[11][12]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/1239396/
https://medicallabnotes.com/radioimmunoassay-ria-introduction-principle-test-requirements-procedure-result-interpretation-application-and-keynotes/
https://www.benchchem.com/product/b549688/docs?utm_src=pdf-body#application-notes-and-protocols-radioimmunoassay-for-human-c-peptide-detection
https://www.benchchem.com/product/b549688/docs?utm_src=pdf-body-img#application-notes-and-protocols-radioimmunoassay-for-human-c-peptide-detection
https://medicallabnotes.com/radioimmunoassay-ria-introduction-principle-test-requirements-procedure-result-interpretation-application-and-keynotes/
https://medicallabnotes.com/radioimmunoassay-ria-introduction-principle-test-requirements-procedure-result-interpretation-application-and-keynotes/
https://www.merckmillipore.com/deepweb/assets/sigmaaldrich/product/documents/357/122/protocol-for-ifu-hcp-20k-hcp-20k.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The concentration of C-peptide in the sample is inversely proportional to the amount of
radiolabeled C-peptide that binds to the antibody. By measuring the radioactivity of the
antibody-bound fraction, a standard curve can be generated, and the concentration of C-
peptide in unknown samples can be determined.[12]

RIA Workflow Overview

The following diagram outlines the general steps involved in a C-peptide radioimmunoassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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